Cas no 95906-30-2 (Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]-)
95906-30-2 structure
Product Name:Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]-
CAS No:95906-30-2
MF:C18H23N
MW:253.38192486763
CID:799925
PubChem ID:54437265
Update Time:2025-04-19
Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]-
- 4-(4-pent-3-enylcyclohexyl)benzonitrile
- RO-CM-4445
- trans-4-[4-(3-Pentenyl)cyclohexyl] benzonitrile
- WLPNBWHAGKJNCE-JCNLHEQBSA-N
- 95906-30-2
- p-[trans-4-(3-pentenyl)cyclohexyl]benzonitrile
- 4-[4-(Pent-3-en-1-yl)cyclohexyl]benzonitrile
- DTXSID50711316
-
- Inchi: 1S/C18H23N/c1-2-3-4-5-15-6-10-17(11-7-15)18-12-8-16(14-19)9-13-18/h2-3,8-9,12-13,15,17H,4-7,10-11H2,1H3
- InChI Key: WLPNBWHAGKJNCE-UHFFFAOYSA-N
- SMILES: N#CC1C=CC(=CC=1)C1CCC(CCC=CC)CC1
Computed Properties
- Exact Mass: 253.183049738g/mol
- Monoisotopic Mass: 253.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.8
- Topological Polar Surface Area: 23.8Ų
Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
95906-30-2 (Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]-) Related Products
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